4-[4-(4-chlorophenoxy)-3-methyl-1H-pyrazol-5-yl]benzene-1,3-diol

• Molecular Formula: C16H13ClN2O3
• Molecular Weight: 316.74 g/mol
• IUPAC Name: 4-[4-(4-chlorophenoxy)-5-methyl-1H-pyrazol-3-yl]benzene-1,3-diol
• InChI: InChI=1S/C16H13ClN2O3/c1-9-16(22-12-5-2-10(17)3-6-12)15(19-18-9)13-7-4-11(20)8-14(13)21/h2-8,20-21H,1H3,(H,18,19)
• InChI Key: RXNAWJOUYWUNJU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NN1)C2=C(C=C(C=C2)O)O)OC3=CC=C(C=C3)Cl

Description

WAY-603814 is a chemical compound known for its role as a fibroblast growth factor receptor 1 inhibitor. It has a molecular formula of C16H13ClN2O3 and a molecular weight of 316.73902 g/mol

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of WAY-603814 involves several steps, starting with the preparation of the core structure, followed by the introduction of specific functional groups. The reaction conditions typically include the use of organic solvents, catalysts, and controlled temperatures to ensure the desired chemical transformations.

Industrial Production Methods

Industrial production of WAY-603814 may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity. This often includes the use of automated reactors, continuous flow systems, and advanced purification techniques to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

WAY-603814 undergoes various types of chemical reactions, including:

Oxidation: Involves the addition of oxygen or the removal of hydrogen.

Reduction: Involves the addition of hydrogen or the removal of oxygen.

Substitution: Involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in the reactions of WAY-603814 include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and nucleophiles for substitution reactions. The reaction conditions often involve specific temperatures, pressures, and pH levels to achieve the desired outcomes.

Major Products

The major products formed from the reactions of WAY-603814 depend on the specific reaction conditions and reagents used. These products can include various derivatives with modified functional groups, which may have different chemical and biological properties.

Scientific Research Applications

Chemistry: Used as a model compound for studying reaction mechanisms and developing new synthetic methods.

Biology: Investigated for its effects on cellular processes and signaling pathways.

Medicine: Explored for its potential therapeutic applications, particularly in targeting fibroblast growth factor receptor 1-related diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

WAY-603814 exerts its effects by inhibiting the activity of fibroblast growth factor receptor 1. This inhibition disrupts the signaling pathways mediated by this receptor, leading to various biological effects. The molecular targets and pathways involved include the binding of WAY-603814 to the receptor’s active site, preventing the activation of downstream signaling cascades .

Comparison with Similar Compounds

WAY-603814 can be compared with other fibroblast growth factor receptor inhibitors, such as:

PD173074: Another fibroblast growth factor receptor inhibitor with a different chemical structure.

BGJ398: A selective inhibitor of fibroblast growth factor receptors 1, 2, and 3.

AZD4547: A potent and selective fibroblast growth factor receptor inhibitor.

The uniqueness of WAY-603814 lies in its specific chemical structure and its ability to selectively inhibit fibroblast growth factor receptor 1, making it a valuable tool for scientific research and potential therapeutic applications .